Cas no 2361859-54-1 (N-(1-Tert-butyl-3,5-dimethylpyrazol-4-yl)-4-[(prop-2-enoylamino)methyl]benzamide)

• Product Name: N-(1-Tert-butyl-3,5-dimethylpyrazol-4-yl)-4-[(prop-2-enoylamino)methyl]benzamide
• CAS No: 2361859-54-1
• MF: C₂₀H₂₆N₄O₂
• MW: 354.446044445038
• CID: 6219890
• PubChem ID: 145888837
• Update Time: 2025-05-19

N-(1-Tert-butyl-3,5-dimethylpyrazol-4-yl)-4-[(prop-2-enoylamino)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• Z853766740
• EN300-26591943
• N-(1-tert-butyl-3,5-dimethyl-1H-pyrazol-4-yl)-4-[(prop-2-enamido)methyl]benzamide
• N-(1-Tert-butyl-3,5-dimethylpyrazol-4-yl)-4-[(prop-2-enoylamino)methyl]benzamide
• 2361859-54-1

• Inchi： 1S/C20H26N4O2/c1-7-17(25)21-12-15-8-10-16(11-9-15)19(26)22-18-13(2)23-24(14(18)3)20(4,5)6/h7-11H,1,12H2,2-6H3,(H,21,25)(H,22,26)
• InChI Key： ZFLVUFLRMNPSKE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(CNC(C=C)=O)=CC=1)NC1C(C)=NN(C=1C)C(C)(C)C

Computed Properties

• Exact Mass: 354.20557608g/mol
• Monoisotopic Mass: 354.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76Ų

Additional information on N-(1-Tert-butyl-3,5-dimethylpyrazol-4-yl)-4-[(prop-2-enoylamino)methyl]benzamide

Professional Introduction to N-(1-Tert-butyl-3,5-dimethylpyrazol-4-yl)-4-[(prop-2-enoylamino)methyl]benzamide (CAS No: 2361859-54-1)

N-(1-Tert-butyl-3,5-dimethylpyrazol-4-yl)-4-[(prop-2-enoylamino)methyl]benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2361859-54-1, represents a confluence of heterocyclic chemistry and functional group modifications, making it a subject of intense research interest. The presence of a pyrazole core substituted with tert-butyl and dimethyl groups, coupled with an amide linkage to a prop-2-enoylamino moiety, endows this molecule with distinctive chemical properties that are being explored for various therapeutic applications.

The pyrazole scaffold is a well-known pharmacophore in medicinal chemistry, recognized for its ability to interact with biological targets such as enzymes and receptors. In particular, the 1-tert-butyl substitution enhances the metabolic stability of the molecule while also influencing its electronic properties. The 3,5-dimethyl groups further refine the steric and electronic environment, making the compound a promising candidate for further derivatization and optimization. The benzamide portion of the structure introduces a polar moiety that can enhance solubility and binding affinity, while the prop-2-enoylamino group adds a reactive site for further chemical manipulation.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between N-(1-Tert-butyl-3,5-dimethylpyrazol-4-yl)-4-[(prop-2-enoylamino)methyl]benzamide and biological targets. Studies have indicated that this compound exhibits potential binding affinity to certain enzymes involved in inflammatory pathways, suggesting its utility in the development of anti-inflammatory agents. Additionally, the structural features of this molecule make it a candidate for investigation as a modulator of signal transduction pathways, which are critical in numerous disease states.

The synthesis of N-(1-Tert-butyl-3,5-dimethylpyrazol-4-yl)-4-[(prop-2-enoylamino)methyl]benzamide involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps include the formation of the pyrazole core through cyclocondensation reactions, followed by selective functionalization with tert-butyl and dimethyl groups. The introduction of the prop-2-enoylamino group is achieved through nucleophilic addition reactions, which require careful control of reaction conditions to ensure high yield and purity. These synthetic strategies are emblematic of modern pharmaceutical chemistry, where precision and efficiency are paramount.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of structural diversity and functional flexibility allows for extensive derivatization, enabling researchers to fine-tune its pharmacological properties. For instance, modifications to the amide bond or the prop-2-enoylamino group could alter its metabolic stability or binding kinetics. Such modifications are often guided by high-throughput screening assays that identify compounds with enhanced activity against specific biological targets.

In vitro studies have begun to elucidate the mechanism of action for N-(1-Tert-butyl-3,5-dimethylpyrazol-4-yl)-4-[(prop-2-enoylamino)methyl]benzamide. Initial findings suggest that it may interfere with key enzymatic processes involved in inflammation and cell proliferation. These activities are particularly relevant given the increasing recognition of aberrant signaling pathways in diseases such as cancer and autoimmune disorders. By targeting these pathways, this compound holds promise as a therapeutic agent that could mitigate disease progression.

The development of novel pharmaceuticals is often hampered by challenges related to drug delivery and bioavailability. However, the structural features of N-(1-Tert-butyl-3,5-dimethylpyrazol-4-yl)-4-[(prop-2-enoylamino)methyl]benzamide offer opportunities to address these issues. For example, prodrug formulations could be designed to enhance its solubility or improve its penetration across biological barriers. Furthermore, advances in nanotechnology have opened up possibilities for delivering this compound using lipid nanoparticles or other delivery systems tailored to specific therapeutic needs.

As research continues to uncover new applications for N-(1-Tert-butyl-3,5-dimethylpyrazol-4-ylyl]-4-[(propenamido)methyl]benzamide (CAS No: 2361859-54-1), collaborations between academic researchers and industry scientists will be crucial in translating laboratory findings into clinical reality. Such partnerships can leverage expertise from diverse disciplines including organic synthesis, medicinal chemistry, pharmacology, and bioinformatics to accelerate the drug development process. The iterative nature of these collaborations ensures that each stage of research builds upon previous successes, ultimately leading to more effective therapeutic interventions.

The future prospects for this compound are bright given its multifaceted structural attributes and potential biological activities. Continued investigation into its pharmacological profile will be essential in determining its therapeutic potential across various disease indications. As our understanding of biological systems grows more sophisticated, so too will our ability to design molecules like N-(1-Tert-butyl-3,,5-dimethyl-pyrazol-⁴-y^l)-4-[(propenamido)methy^l]benzamide (CAS No: 2361859-54-1) will evolve into more targeted and effective treatments for human diseases.